Cas no 27894-32-2 (9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI))

9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI) structure
27894-32-2 structure
Product Name:9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI)
CAS No:27894-32-2
MF:C17H20N4O7S
MW:424.428302764893
CID:289367
PubChem ID:4617796
Update Time:2025-04-19

9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI) Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI)
    • [4,5-diacetyloxy-2-methyl-6-(6-sulfanylidene-3H-purin-9-yl)oxan-3-yl] acetate
    • NSC125629
    • 27894-32-2
    • DTXSID10404954
    • NSC-125629
    • Inchi: 1S/C17H20N4O7S/c1-7-12(26-8(2)22)13(27-9(3)23)14(28-10(4)24)17(25-7)21-6-20-11-15(21)18-5-19-16(11)29/h5-7,12-14,17H,1-4H3,(H,18,19,29)
    • InChI Key: FYFYDSSZDPSGCR-UHFFFAOYSA-N
    • SMILES: S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(C(C)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 424.1054
  • Monoisotopic Mass: 424.10527016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 162Ų

Experimental Properties

  • PSA: 130.34
  • LogP: 1.20130
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